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Compound of Interest

Compound Name: 2-Chloro-4,5-dimethylphenol

Cat. No.: B075673

An In-depth Technical Guide to 2-Chloro-4,5-dimethylphenol (CAS 1124-04-5)

This document provides a comprehensive overview of the chemical and physical properties,
safety information, and relevant experimental protocols for 2-Chloro-4,5-dimethylphenol,
intended for researchers, scientists, and professionals in drug development.

Core Properties and Identifiers

2-Chloro-4,5-dimethylphenol, also known as 6-Chloro-3,4-xylenol, is a chlorinated aromatic
organic compound.[1][2] Its fundamental properties are summarized below.
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Property Value Source
CAS Registry Number 1124-04-5 [1112113114]
Molecular Formula CsHoCIO [1112]14]
Molecular Weight 156.61 g/mol [1112]14]
Melting Point 70-72°C [3]
Boiling Point 237.0 £ 35.0 °C (Predicted) [3]
Density 1.183 + 0.06 g/cm? (Predicted) [3]
pKa 8.92 + 0.23 (Predicted) [3]
IUPAC Name 2-chloro-4,5-dimethylphenol [1][4]
Phenol, 2-chloro-4,5-dimethyl-;
Banol phenol; 2-Chloro-4,5-
Synonyms xylenol; 3,4-Dimethyl-6- [11[4115]
chlorophenol; 6-Chloro-3,4-
xylenol
PSOJLBXHRBFLLQ-
InChl Key [1114]

UHFFFAOYSA-N

Safety and Hazard Information

2-Chloro-4,5-dimethylphenol is classified as an irritant.[3][5] Appropriate handling procedures

should be followed in a laboratory setting. Key hazard data is presented below.
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Hazard Information Details Source
Signal Word Warning [31[5]
Hazard Codes Xi (Irritant) [31[5]

H315 (Causes skin irritation),
H319 (Causes serious eye

Hazard Statements o [31[5]
irritation), H335 (May cause

respiratory irritation)

) 36/37/38 (Irritating to eyes,
Risk Statements , _ [31[5]
respiratory system and skin)

P261, P280a, P304+P340,

Precautionary Statements P305+P351+P338, P405, [3]
P501a
Room Temperature, Inert

Storage Temperature [3]
atmosphere

Experimental Protocols
Synthesis Protocol: Chlorination of 3,4-Dimethylphenol

The synthesis of 2-Chloro-4,5-dimethylphenol can be achieved via the electrophilic
chlorination of 3,4-dimethylphenol (3,4-xylenol), which is a common upstream precursor.[6] The
hydroxyl group of the phenol is a strongly activating ortho-, para-director, and since the para-
position is blocked by a methyl group, chlorination is directed to one of the ortho-positions.

Materials:

3,4-Dimethylphenol (3,4-xylenol)

Sulfuryl chloride (SO2Cl2) or another suitable chlorinating agent

A suitable inert solvent (e.g., dichloromethane, acetic acid)[6]

Lewis acid catalyst (optional, e.g., AlCl3)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.cookechem.com/Detail/BD3831548.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7731785.htm
https://www.cookechem.com/Detail/BD3831548.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7731785.htm
https://www.cookechem.com/Detail/BD3831548.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7731785.htm
https://www.cookechem.com/Detail/BD3831548.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7731785.htm
https://www.cookechem.com/Detail/BD3831548.htm
https://www.cookechem.com/Detail/BD3831548.htm
https://www.benchchem.com/product/b075673?utm_src=pdf-body
https://www.molbase.com/cas/1124-04-5.html?hasPrice=true
https://www.molbase.com/cas/1124-04-5.html?hasPrice=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Sodium bicarbonate solution (aqueous)

e Anhydrous magnesium sulfate

o Reaction flask, magnetic stirrer, dropping funnel, and condenser

Methodology:

Reaction Setup: In a well-ventilated fume hood, dissolve 3,4-dimethylphenol in the chosen
inert solvent within a round-bottom flask equipped with a magnetic stirrer.

» Chlorination: Cool the solution in an ice bath. Add the chlorinating agent (e.qg., sulfuryl
chloride) dropwise to the stirred solution over a period of 30-60 minutes. The molar ratio of
3,4-dimethylphenol to the chlorinating agent should be approximately 1:1.

o Reaction Monitoring: Allow the reaction to proceed at room temperature for several hours.
Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas
Chromatography (GC) until the starting material is consumed.

o Workup: Once the reaction is complete, quench the reaction mixture by slowly adding it to a
saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

o Extraction: Transfer the mixture to a separatory funnel. Extract the organic layer, and wash it
sequentially with water and brine.

e Drying and Concentration: Dry the isolated organic layer over anhydrous magnesium sulfate,
filter, and remove the solvent under reduced pressure using a rotary evaporator.

 Purification: The resulting crude product can be purified by recrystallization from a suitable
solvent (e.g., hexane/ethyl acetate mixture) or by column chromatography to yield pure 2-
Chloro-4,5-dimethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

